Cas no 1240621-61-7 (4-Phenyl-oxazole-2-carboxylic acid)

• Product Name: 4-Phenyl-oxazole-2-carboxylic acid
• CAS No: 1240621-61-7
• MF: C₁₀H₇NO₃
• MW: 189.17
• MDL: MFCD16989369
• CID: 5088717
• PubChem ID: 69392605
• Update Time: 2025-05-18

4-Phenyl-oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-oxazole-2-carboxylic acid

• MDL： MFCD16989369
• Inchi： 1S/C10H7NO3/c12-10(13)9-11-8(6-14-9)7-4-2-1-3-5-7/h1-6H,(H,12,13)
• InChI Key： CYVJPMPJFOPIDX-UHFFFAOYSA-N
• SMILES： C1OC(=NC=1C1=CC=CC=C1)C(O)=O

Computed Properties

• Exact Mass: 189.042593085g/mol
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-Phenyl-oxazole-2-carboxylic acid

Introduction to 4-Phenyl-oxazole-2-carboxylic acid (CAS No: 1240621-61-7)

4-Phenyl-oxazole-2-carboxylic acid, identified by the Chemical Abstracts Service registry number CAS No: 1240621-61-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic carboxylic acid derivative has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The compound features a fused oxazole ring system appended with a phenyl group, which creates a unique electronic and steric environment conducive to various chemical modifications and biological interactions.

The oxazole core is a privileged scaffold in drug discovery, known for its ability to engage with biological targets such as enzymes and receptors. The introduction of a carboxylic acid moiety at the 2-position of the oxazole ring enhances its reactivity, making it a valuable intermediate for the synthesis of more complex molecules. The phenyl substituent further contributes to the compound's pharmacophoric properties, influencing both its solubility and binding affinity.

In recent years, 4-Phenyl-oxazole-2-carboxylic acid has been explored in the development of novel therapeutic agents. Its structural motif is reminiscent of several bioactive natural products and pharmacologically relevant compounds, suggesting broad applicability. For instance, derivatives of this compound have shown promise in inhibiting certain kinases and other enzymes implicated in inflammatory and neoplastic diseases. The carboxylic acid functionality allows for facile derivatization into amides, esters, or salts, expanding its utility in library synthesis and lead optimization campaigns.

One of the most compelling aspects of 4-Phenyl-oxazole-2-carboxylic acid is its role as a building block in fragment-based drug design. By leveraging its scaffold, researchers can generate libraries of structurally diverse compounds for high-throughput screening. The oxazole ring's inherent rigidity and electronic properties make it an ideal candidate for mimicking key interactions within biological targets. Moreover, the phenyl group provides a handle for further functionalization, enabling the creation of molecules with tailored physicochemical properties.

The synthesis of 4-Phenyl-oxazole-2-carboxylic acid typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include cyclization reactions to form the oxazole core, followed by aromatic substitution to introduce the phenyl group. The final step often involves carboxylation at the 2-position, which can be achieved through various methods such as oxidation or hydrolysis of ester intermediates. These synthetic strategies highlight the compound's accessibility while maintaining high yields and purity standards essential for pharmaceutical applications.

From a computational chemistry perspective, 4-Phenyl-oxazole-2-carboxylic acid has been subjected to extensive molecular modeling studies to elucidate its interactions with potential biological targets. Quantum mechanical calculations have revealed that the compound exhibits favorable binding affinities with certain protein pockets due to its rigid scaffold and electrostatic complementarity. These insights have guided medicinal chemists in designing analogs with enhanced potency and selectivity.

The pharmacological profile of 4-Phenyl-oxazole-2-carboxylic acid derivatives continues to be an area of active investigation. Preclinical studies have demonstrated that certain analogs exhibit anti-inflammatory effects by modulating cytokine production pathways. Additionally, there is growing evidence suggesting their efficacy in inhibiting enzymes involved in DNA repair mechanisms, which could have implications for cancer therapy. These findings underscore the compound's potential as a therapeutic agent or as a key intermediate in the development of novel drugs.

The analytical characterization of 4-Phenyl-oxazole-2-carboxylic acid (CAS No: 1240621-61-7) is critical for ensuring its quality and consistency in industrial applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its structure and purity. These analytical methods provide robust data that meet regulatory requirements for pharmaceutical-grade materials.

The future prospects of 4-Phenyl-oxazole-2-carboxylic acid are promising, with ongoing research exploring new synthetic methodologies and pharmacological applications. Advances in flow chemistry have enabled more efficient production processes, while machine learning algorithms are being used to predict novel derivatives with enhanced biological activity. As our understanding of disease mechanisms evolves, so too will the therapeutic applications of this versatile scaffold.

In conclusion,4 Phenyl oxazole 2 carboxylic acid stands as a cornerstone in modern pharmaceutical research due to its structural elegance and functional diversity。 Its unique combination of electronic、 steric，and reactive properties makes it an indispensable tool for chemists。 As scientific inquiry progresses，this compound will undoubtedly continue to play a pivotal role in discovering new treatments that improve human health worldwide。